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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG7-methane

Cat. No.: B611203

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and
applications of t-Boc-Aminooxy-PEG7-methane (tert-butyl ((2,5,8,11,14,17,20-
heptaoxadocosan-22-yl)oxy)carbamate). This heterobifunctional polyethylene glycol (PEG)
linker is a valuable tool in bioconjugation, drug delivery, and the development of targeted
therapeutics such as Proteolysis Targeting Chimeras (PROTACS).[1][2] This document details a
plausible synthetic route, outlines key characterization parameters, and provides experimental
protocols for its application.

Introduction

t-Boc-Aminooxy-PEG7-methane is a discrete PEG (dPEG®) linker featuring a methoxy-
terminated PEG chain and a t-Boc protected aminooxy group.[1][3] The PEG7 chain imparts
hydrophilicity, which can enhance the solubility and improve the pharmacokinetic profile of
conjugated molecules.[4] The terminal t-Boc-aminooxy group provides a reactive handle for
conjugation to molecules containing aldehyde or ketone functionalities following deprotection
under mild acidic conditions.[1][4] This unique combination of properties makes it a versatile
linker for applications in drug development, particularly in the construction of antibody-drug
conjugates (ADCs) and PROTACSs.[4][5]
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Physicochemical Properties

A summary of the key physicochemical properties of t-Boc-Aminooxy-PEG7-methane is
presented in Table 1.

Property Value Reference(s)
Molecular Formula C20H41NO10 [1]
Molecular Weight 455.55 g/mol [1]
CAS Number 2055041-27-3 [1]
Appearance Solid powder [1]
Purity >95% [3]
Solubility Water, DMSO, DCM, DMF [6]

Short term (days to weeks) at
Storage 0 - 4 °C; Long term (months to [1]
years) at -20 °C

Synthesis of t-Boc-Aminooxy-PEG7-methane

While a specific, publicly available, detailed synthesis protocol for t-Boc-Aminooxy-PEG7-
methane is not readily found, a plausible and robust two-step synthetic route can be proposed
based on established organic chemistry principles for PEG modification. This process starts
from the commercially available m-PEG7-alcohol.

Synthesis Workflow

The overall synthetic workflow is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b611203?utm_src=pdf-body-img
https://www.benchchem.com/product/b611203?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/21460
https://jenkemusa.com/heterobifunctional-pegs
https://axispharm.com/product-category/peg-linkers/aminooxy-peg/t-boc-aminooxy-peg-methane/
https://axispharm.com/product-category/peg-linkers/aminooxy-peg/t-boc-aminooxy-peg-nhs-ester/
https://labchem-wako.fujifilm.com/jp/category/docs/03102_catalog.pdf
https://broadpharm.com/product/bp-23198
https://www.benchchem.com/product/b611203#synthesis-and-characterization-of-t-boc-aminooxy-peg7-methane
https://www.benchchem.com/product/b611203#synthesis-and-characterization-of-t-boc-aminooxy-peg7-methane
https://www.benchchem.com/product/b611203#synthesis-and-characterization-of-t-boc-aminooxy-peg7-methane
https://www.benchchem.com/product/b611203#synthesis-and-characterization-of-t-boc-aminooxy-peg7-methane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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